molecular formula C19H21NOS B5867760 3-[(4-benzyl-1-piperidinyl)carbonothioyl]phenol

3-[(4-benzyl-1-piperidinyl)carbonothioyl]phenol

Cat. No. B5867760
M. Wt: 311.4 g/mol
InChI Key: PPVNFNIYYYHIRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(4-benzyl-1-piperidinyl)carbonothioyl]phenol is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. This compound is also known by its chemical name, BPPT, and has been the subject of numerous studies to explore its properties and potential uses.

Mechanism of Action

The mechanism of action of BPPT involves its ability to bind to dopamine receptors in the brain, specifically the D2 receptor subtype. By blocking the activity of these receptors, BPPT can reduce the activity of dopamine in the brain, which is believed to be a key factor in the development of psychotic symptoms.
Biochemical and Physiological Effects:
BPPT has been shown to have a number of biochemical and physiological effects, particularly in the brain. Studies have shown that BPPT can reduce the levels of dopamine in the brain, which can lead to a reduction in psychotic symptoms. Additionally, BPPT has been shown to have a low affinity for other neurotransmitter receptors, which reduces the risk of side effects.

Advantages and Limitations for Lab Experiments

BPPT has several advantages as a research tool, including its high affinity for dopamine receptors and its ability to block their activity. However, there are also some limitations to its use in lab experiments, including its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several future directions for research on BPPT, including its potential use as a treatment for other disorders, such as Parkinson's disease and addiction. Additionally, further research is needed to explore the potential side effects and long-term effects of BPPT use, as well as its potential interactions with other drugs. Overall, BPPT is a promising compound with significant potential for future research and development.

Synthesis Methods

The synthesis of BPPT involves the reaction between 4-benzylpiperidine and carbon disulfide in the presence of sodium hydroxide, followed by the addition of phenol. This process yields BPPT as a white crystalline solid.

Scientific Research Applications

BPPT has been extensively studied for its potential applications in various fields. One of the most significant areas of research has been in the field of medicine, where BPPT has been explored for its potential as an antipsychotic drug. Several studies have shown that BPPT has a high affinity for dopamine receptors and can effectively block their activity, making it a promising candidate for the treatment of schizophrenia and other psychotic disorders.

properties

IUPAC Name

(4-benzylpiperidin-1-yl)-(3-hydroxyphenyl)methanethione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21NOS/c21-18-8-4-7-17(14-18)19(22)20-11-9-16(10-12-20)13-15-5-2-1-3-6-15/h1-8,14,16,21H,9-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PPVNFNIYYYHIRJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1CC2=CC=CC=C2)C(=S)C3=CC(=CC=C3)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21NOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

311.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

15 [ug/mL] (The mean of the results at pH 7.4)
Record name SID47201133
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.